Cas no 15477-76-6 (Phosphonic acid,ion(2-) (8CI,9CI))

• Product Name: Phosphonic acid,ion(2-) (8CI,9CI)
• CAS No: 15477-76-6
• MF: HO₃P
• MW: 79.9799010753632
• CID: 175222
• PubChem ID: 177605
• Update Time: 2025-04-19

Phosphonic acid,ion(2-) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,ion(2-) (8CI,9CI)
• hydrogen phosphite
• DTXSID30165717
• hydrogenphosphite
• CHEBI:29259
• hydroxidodioxidophosphate(2-)
• 15477-76-6
• [PO2(OH)](2-)
• Q27109991
• hydrogen(trioxidophosphate)(2-)
• HPO3(2-)
• Organophosphonates
• Phosphonic acid, ion(2-)
• Q27110334

• Inchi： 1S/HO3P/c1-4(2)3/h1H/q-2
• InChI Key： GBHRVZIGDIUCJB-UHFFFAOYSA-N
• SMILES： P([O-])([O-])O

Computed Properties

• Exact Mass: 79.96633
• Monoisotopic Mass: 79.96633089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.35